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Compound of Interest

Compound Name: Tellurium-125

Cat. No.: B080016

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Tellurium-125 (125Te)
isotope, from its historical discovery to its modern-day applications in advanced scientific
research. This document details its fundamental properties, experimental protocols for its use
in key analytical techniques, and its role in materials science and drug development.

Discovery and Origins

The element Tellurium was first identified in 1782 by the Austrian mineralogist Franz-Joseph
Mdller von Reichenstein in a gold ore from Transylvania. Initially mistaken for antimony, Muller
suspected it was a new element. His findings were later confirmed in 1798 by the German
chemist Martin Heinrich Klaproth, who named the element "tellurium" after the Latin word tellus,
meaning "earth." The specific isotope, Tellurium-125, was later discovered in 1931.

Tellurium-125 is a stable, naturally occurring isotope of Tellurium. It can also be produced
through the decay of its parent nuclides, lodine-125 (*2°1) and Antimony-125 (12°Sb).[1]

Core Nuclear and Physical Properties

Tellurium-125 possesses a unique set of nuclear and physical properties that make it a
valuable tool in various scientific disciplines. These properties are summarized in the tables
below for easy reference and comparison.
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Table 1: Nuclear Properties of Tellurium-125

Property Value
Atomic Number (2) 52
Mass Number (A) 125

Atomic Mass

124.9044312(15) u[2]

Natural Abundance

7.07(15)%][2]

Nuclear Spin (1)

1/2+[2]

Half-life

Stable[2]

Nuclear Magnetic Moment (U/UN)

-0.8885051(4)[2]

Gyromagnetic Ratio (y)

8.5087 x 107 rad T~ s~1[2]

ble 2: Physical ies of EI | Telluri

Property Value

Appearance Silvery-white, lustrous metalloid
Crystal Structure Hexagonal

Melting Point 449.5 °C

Boiling Point 988 °C

Density 6.24 g/cm?3

Experimental Protocols and Applications

Tellurium-125 is instrumental in two primary analytical techniques: Nuclear Magnetic

Resonance (NMR) Spectroscopy and Mossbauer Spectroscopy. These methods provide

detailed insights into molecular structure, chemical bonding, and the electronic environment of

tellurium-containing compounds.

Tellurium-125 Nuclear Magnetic Resonance (NMR)

Spectroscopy
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125Te NMR spectroscopy is a powerful tool for characterizing organotellurium compounds and
inorganic tellurium-containing materials. Due to its higher sensitivity compared to the 123Te
isotope, 12°Te is the preferred nucleus for NMR studies.[3][4]

Experimental Considerations:

o Reference Compound: Dimethyl telluride (Me2Te) in neat or benzene solution is a common
standard for 12°Te NMR.[4]

» Chemical Shift Range: 2°Te exhibits a very wide chemical shift range, spanning from
approximately -1200 ppm to +3200 ppm, which provides excellent resolution for
distinguishing different chemical environments.[4]

e Coupling Constants: The coupling between 12°Te and other nuclei, such as *H and 13C,
provides valuable structural information and can be observed as satellite peaks in the
spectra of these nuclei.[3]

o Experimental Techniques:

o 1D 125Te NMR: Provides basic information on the number and type of tellurium
environments.[4]

o 2D Correlation Experiments (e.g., 12°Te-1H, 12°Te-13C): Used to establish connectivity
between tellurium and other atoms in a molecule.[4]

Workflow for 12Te NMR in Compound Characterization:

Sample Preparation Data Acquisition
Transfer to
Add internal reference NMR tube Acquire 1D 25Te NMR Acquire 2D correlation
en standard (e.g., Me2Te) spectrum

Click to download full resolution via product page

A generalized workflow for compound characterization using 12°Te NMR spectroscopy.
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Tellurium-125 Mosshauer Spectroscopy

Mossbauer spectroscopy is a highly sensitive technique that probes the nuclear energy levels
of an isotope. For 125Te, it provides valuable information about the chemical environment,
including oxidation state and the nature of chemical bonds.

Experimental Setup and Principles:

Mossbauer spectroscopy involves the resonant absorption of gamma rays by atomic nuclei.
The basic setup consists of a radioactive source that emits gamma rays, a sample, and a
detector. The energy of the emitted gamma rays is modulated by moving the source relative to
the absorber (Doppler effect).

A key aspect of 125Te Mdssbauer spectroscopy is the use of a synchrotron radiation source,
which can enhance the counting rate and reduce measurement time.[5] The technique
measures parameters such as the isomer shift and quadrupole splitting, which are sensitive to
the s-electron density at the nucleus and the electric field gradient, respectively.

General Workflow for a Méssbauer Spectroscopy Experiment:
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Gamma Ray Source
(e.g., 12°I in a matrix)

:

Velocity Transducer
(Doppler Modulation)
125Te-containing Sample
(Absorber)

[ Gamma Ray Detector ]

:

Multichannel Scaler
(Data Acquisition)

:

Maossbauer Spectrum
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:

Data Analysis
(Isomer Shift, Quadrupole Splitting)
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A simplified workflow of a Méssbauer spectroscopy experiment.

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/product/b080016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Materials
Science

The unique properties of Tellurium-125 lend themselves to various applications in cutting-edge
research and development.

Drug Development

The use of NMR spectroscopy is considered a "gold standard" in drug discovery and
development.[6] 12°Te NMR can be a valuable tool in this process, particularly for the
characterization of tellurium-containing drug candidates or for studying drug-target interactions
where tellurium is incorporated as a probe. The wide chemical shift dispersion of 12°Te can
provide high-resolution structural information.

Logical Flow in NMR-based Drug Discovery:
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The role of NMR, including potentially 12°Te NMR, in the drug discovery pipeline.

While specific protocols for the synthesis of 125Te-labeled pharmaceuticals are not widely
published, general methods for the synthesis of organotellurium compounds can be adapted.

These often involve the reaction of a suitable organic precursor with a tellurium-containing
reagent.
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Materials Science

In materials science, 2>Te NMR and Méssbauer spectroscopy are used to study the structure
and properties of a wide range of tellurium-containing materials, including:

e Semiconductors: Characterization of telluride-based semiconductors.
 Alloys: Investigation of the local environment of tellurium atoms in various alloys.
e Glasses: Understanding the structure of tellurite glasses.

o Nanomaterials: Probing the properties of tellurium-containing nanoparticles and
nanostructures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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